ent-Fisetinidol-(4beta->8)-catechin-(6->4beta)-ent-fisetinidol

• CAS RN: 88269-47-0
• Molecular Formula: C45H38O16
• Molecular Weight: 834.8 g/mol
• IUPAC Name: (2R,3S)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,4-dihydro-2H-chromen-4-yl]-8-[(2S,3R,4R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• InChI: InChI=1S/C45H38O16/c46-20-4-6-22-32(14-20)59-43(18-2-9-26(49)29(52)12-18)40(57)34(22)36-38(55)24-16-31(54)42(17-1-8-25(48)28(51)11-17)61-45(24)37(39(36)56)35-23-7-5-21(47)15-33(23)60-44(41(35)58)19-3-10-27(50)30(53)13-19/h1-15,31,34-35,40-44,46-58H,16H2/t31-,34+,35+,40+,41+,42+,43+,44-/m0/s1
• InChI Key: VYURQCQMACPHRC-FXDUNFGRSA-N
• Isomeric SMILES: C1[C@@H]([C@H](OC2=C(C(=C(C(=C21)O)[C@@H]3[C@H]([C@H](OC4=C3C=CC(=C4)O)C5=CC(=C(C=C5)O)O)O)O)[C@@H]6[C@H]([C@@H](OC7=C6C=CC(=C7)O)C8=CC(=C(C=C8)O)O)O)C9=CC(=C(C=C9)O)O)O
• SMILES: C1C(C(OC2=C(C(=C(C(=C21)O)C3C(C(OC4=C3C=CC(=C4)O)C5=CC(=C(C=C5)O)O)O)O)C6C(C(OC7=C6C=CC(=C7)O)C8=CC(=C(C=C8)O)O)O)C9=CC(=C(C=C9)O)O)O

Description

Ent-Fisetinidol-(4beta->8)-catechin-(6->4beta)-ent-fisetinidol is a proanthocyanidin.

Scientific Research Applications

Chemical Structure and Synthesis

• Synthetic sequencing and high-temperature NMR spectroscopy have been utilized to elucidate the structure of certain fisetinidol-catechin diastereoisomers. These compounds, derived from heartwood extracts, are notable for their 'angular' profisetinidin tetraflavanoid structure, resulting from specific substitution patterns and asymmetric induction during biomimetic condensation (Young, Ferreira, Roux, & Hull, 1985).

Biological Activities

• Fisetinidol demonstrates promising hypoglycemic and hepatoprotective effects in adult zebrafish, indicating potential for diabetes management. Computational studies suggest it operates similarly to antidiabetic drugs like metformin and α-acarbose (da Silva et al., 2022).

Antioxidant Properties

• Research on the bark of Burkea africana, a medicinal plant in sub-Saharan Africa, has identified proanthocyanidins, including fisetinidol-catechin compounds, as active constituents with significant antioxidant and radical scavenging activity (Mathisen, Diallo, Andersen, & Malterud, 2002).

Pharmaceutical Potential

• A study on Acacia polyphenol, rich in fisetinidol and other flavan-3-ols, demonstrated its potential anti-obesity and anti-diabetic effects. It suggests that these compounds could alleviate metabolic syndrome by modulating gene expression related to energy expenditure and fat acid synthesis (Ikarashi et al., 2011).

Therapeutic Applications

• Extracts containing fisetinidol and related compounds have shown inhibitory effects against enzymes involved in carbohydrate digestion, indicating potential applications in managing postprandial hyperglycemia and diabetes (Chen et al., 2021).